Cas no 2222464-82-4 (2-bromo-1-ethenyl-4-nitrobenzene)

• Product Name: 2-bromo-1-ethenyl-4-nitrobenzene
• CAS No: 2222464-82-4
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5927204
• PubChem ID: 149698872
• Update Time: 2025-06-13

2-bromo-1-ethenyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-ethenyl-4-nitrobenzene
• 2222464-82-4
• EN300-1927569

• Inchi： 1S/C8H6BrNO2/c1-2-6-3-4-7(10(11)12)5-8(6)9/h2-5H,1H2
• InChI Key： ASROKKCLMFRKKZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-bromo-1-ethenyl-4-nitrobenzene

Introduction to 2-bromo-1-ethenyl-4-nitrobenzene (CAS No. 2222464-82-4)

2-bromo-1-ethenyl-4-nitrobenzene, identified by its CAS number 2222464-82-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a bromine substituent and an ethenyl group, making it a versatile intermediate in the synthesis of various pharmacologically active molecules. The nitro group at the para position relative to the ethenyl group enhances its reactivity, facilitating diverse chemical transformations that are crucial for drug development.

The structural characteristics of 2-bromo-1-ethenyl-4-nitrobenzene make it an attractive candidate for medicinal chemistry applications. The presence of both bromine and ethenyl functionalities allows for selective modifications, enabling the construction of complex molecular architectures. In recent years, this compound has garnered attention due to its role in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-bromo-1-ethenyl-4-nitrobenzene is its utility in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The nitro group, in particular, serves as a handle for further functionalization, allowing chemists to introduce additional substituents that modulate biological activity.

Recent studies have highlighted the importance of 2-bromo-1-ethenyl-4-nitrobenzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this compound into drug candidates, scientists have been able to develop molecules that selectively inhibit aberrant kinase activity, thereby offering new treatment strategies.

The pharmaceutical industry has shown particular interest in derivatives of 2-bromo-1-ethenyl-4-nitrobenzene due to their potential therapeutic benefits. For instance, researchers have explored its use in creating novel antiviral agents. The structural motif present in this compound allows for interactions with viral proteases and polymerases, which are essential for viral replication. By designing analogs that enhance binding affinity and selectivity, scientists aim to develop treatments that can effectively combat viral infections.

In addition to its applications in drug development, 2-bromo-1-ethenyl-4-nitrobenzene has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing organic semiconductors and conductive polymers. These materials are increasingly used in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The nitro group's electron-withdrawing properties also contribute to the electronic characteristics of these materials, enhancing their performance.

The synthesis of 2-bromo-1-ethenyl-4-nitrobenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is prepared through bromination followed by vinylation or alkenylation reactions. The choice of reagents and catalysts can significantly influence the yield and purity of the final product. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize these processes.

The chemical reactivity of 2-bromo-1-ethenyl-4-nitrobenzene allows for further derivatization into a wide range of pharmacophores. For example, reduction of the nitro group can yield an amine derivative, which can then be incorporated into more complex molecular frameworks. Such modifications are often necessary to improve solubility, bioavailability, and metabolic stability of drug candidates.

In conclusion, 2-bromo-1-ethenyl-4-nitrobenzene (CAS No. 2222464-82-4) is a multifaceted compound with significant applications in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in science and technology is likely to grow even further.